Cas no 118292-40-3 (Tazarotene)

• Product Name: Tazarotene
• CAS No: 118292-40-3
• MF: C₂₁H₂₁NO₂S
• MW: 351.46194434166
• MDL: MFCD00867628
• CID: 63356
• Update Time: 2026-05-14

Tazarotene Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-((4,4-dimethylthiochroman-6-yl)ethynyl)nicotinate
• TAZAROTENE
• agn190168
• 6-[2-(3,4-Dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl)ethynyl]- 3-pyridinecarboxylic Acid Ethyl Ester
• Tazorac
• Zorac
• 6-[(3,4-Dihydro-4,4-dimethyl-2H-1-benzothiopyran)-6-yl]nicotinic acid ethyl ester
• ethyl 6-[2-(4,4-dimethyl-2,3-dihydrothiochromen-6-yl)ethynyl]pyridine-3-carboxylate
• 6-[(3,4-Dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl)ethynyl]-3-pyridinecarboxylic acid ethyl ester
• AGN-190168
• ethyl 6-[2-(4,4-dimethylthiochroman-6-yl)ethynyl] nicotinate
• Ethyl 6-[2-(4,4-dimethylthiochroman-6-yl)ethynyl]pyridine-3-carboxylate
• Avage
• Tazarotene(Avage)
• Fabior
• Tazarotene [USAN:INN]
• AGN 190168
• Tazarotene (Avage)
• Zora
• C21H21NO2S
• 81BDR9Y8PS
• OGQICQVSFDPSEI-UHFFFAOYSA-N
• 3-Pyridinecarboxylic acid, 6-((3,4-dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl)ethynyl)-, ethyl ester
• ethyl 6-(2-(4,4-dimethylthiochroman-6-yl)et
• Tazorac/zorac
• Tazarotene, >=98%
• Tazarotene 99% Min
• Tazarotene

• MDL： MFCD00867628
• Inchi： 1S/C21H21NO2S/c1-4-24-20(23)16-7-9-17(22-14-16)8-5-15-6-10-19-18(13-15)21(2,3)11-12-25-19/h6-7,9-10,13-14H,4,11-12H2,1-3H3
• InChI Key： OGQICQVSFDPSEI-UHFFFAOYSA-N
• SMILES： S1C2C([H])=C([H])C(C#CC3C([H])=C([H])C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])N=3)=C([H])C=2C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 351.12900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 547
• Topological Polar Surface Area: 64.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 102.0 to 106.0 deg-C
• Boiling Point: 499.8°C at 760 mmHg
• Flash Point: 256.1±28.7 °C
• Solubility: DMSO: >15mg/mL
• PSA: 64.49000
• LogP: 4.43150
• Merck: 9081
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Tazarotene Security Information

• Prompt：warning
• Signal Word：None
• Hazard Statement： H316
• Warning Statement： P332+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• RTECS：US5675100
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids